Cas no 470-03-1 (Spirostan-3-ol; (3α,5β,25S)-form)

• Product Name: Spirostan-3-ol; (3α,5β,25S)-form
• CAS No: 470-03-1
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 930651
• PubChem ID: 12304430
• Update Time: 2025-04-19

Spirostan-3-ol; (3α,5β,25S)-form Chemical and Physical Properties

Names and Identifiers

• 5\',6a,8a,9-tetramethyldocosahydrospiro[naphtho[2\',1\':4,5]indeno[2,1-b]furan-10,2\'-pyran]-4-ol
• 470-03-1
• GMBQZIIUCVWOCD-RHHRBMONSA-N
• NSC 231816
• epi-Sarsasapogenin
• (25s)3alpha-hydroxy-5beta-spirostane
• (3alpha,5beta,25S)-Spirostan-3-ol
• Spirostan-3-ol, (3alpha,5beta,25S)-
• Episarsasapogenin
• SCHEMBL15335261
• (1R,2S,4S,5'S,6R,7S,8R,9S,12S,13S,16R,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol
• 3-Episarsasapogenin
• Spirostan-3-ol; (3α,5β,25S)-form

• Inchi： 1S/C27H44O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28H,5-15H2,1-4H3
• InChI Key： GMBQZIIUCVWOCD-UHFFFAOYSA-N
• SMILES： CC1C2(OCC(C)CC2)OC2CC3C(C12)(C)CCC1C3CCC2C1(C)CCC(O)C2

Computed Properties

• Exact Mass: 416.329
• Monoisotopic Mass: 416.329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 6.5

Experimental Properties

• Density: 1.11
• Boiling Point: 516.6°Cat760mmHg
• Flash Point: 266.2°C
• Refractive Index: 1.552

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids